N-allyl-2-piperazin-1-ylacetamide

• IUPAC Name: 2-piperazin-1-yl-N-prop-2-enylacetamide
• InChI: InChI=1S/C9H17N3O/c1-2-3-11-9(13)8-12-6-4-10-5-7-12/h2,10H,1,3-8H2,(H,11,13)
• InChI Key: JCJNDVCPEKLBEG-UHFFFAOYSA-N
• Canonical SMILES: C=CCNC(=O)CN1CCNCC1
• Molecular Formula: C9H17N3O
• Molecular Weight: 183.25 g/mol
• CAS RN: 875160-64-8

Description

“N-allyl-2-piperazin-1-ylacetamide” is a biochemical compound with the molecular formula C9H17N3O and a molecular weight of 183.26. It is used for research purposes.

Molecular Structure Analysis

The molecular structure of “this compound” is based on its molecular formula C9H17N3O. Detailed structural analysis can be performed using tools like ChemSpider and MolView.

Physical And Chemical Properties Analysis

“this compound” is a solid substance that should be stored at room temperature. It has a predicted boiling point of 361.1° C at 760 mmHg and a predicted density of 1.0 g/cm3.

Scientific Research Applications

Piperazine Derivatives in Therapeutics N-allyl-2-piperazin-1-ylacetamide is part of the piperazine class, which is significant in drug design. Piperazine derivatives are used in various therapeutic areas, including CNS agents, anticancer, cardio-protective agents, antiviral, anti-tuberculosis, anti-inflammatory, antidiabetic, and antihistamine treatments. Their structure allows for diverse molecular designs and significant medicinal potential (Rathi, Syed, Shin, & Patel, 2016).

Histamine Receptors and Anti-Inflammatory Potential Research on compounds similar to this compound, like 5-Substituted 1-[(2,3-dihydro-1-benzofuran-2-yl)methyl]piperazines, shows their relevance as histamine H3 and H4 receptor ligands. These ligands are being explored for treating inflammation, asthma, pain, cancer, Parkinson’s, and Alzheimer’s diseases. For instance, N-allyl-substituted compounds have high affinity for H3R, indicating potential anti-inflammatory applications (Corrêa et al., 2017).

Synthesis and Transformation to Functionalized Compounds this compound, through its structural components, can be involved in the synthesis of various functionalized compounds. Asymmetric synthesis techniques can transform such piperazine annulated β-lactams into novel molecular structures, indicating the potential for creating diverse pharmaceutical agents (Dekeukeleire et al., 2012).

Antinociceptive Activity and Respiratory Function A compound similar to this compound, (+)-3-((α-R)-α-((2S,5R)-4-Allyl-2,5-dimethyl-1-piperazinyl)-3-hydroxybenzyl)-N-(3-fluorophenyl)-N-methylbenzamide (DPI-3290), demonstrates significant antinociceptive activity with minimal impact on respiratory function. This suggests potential applications in pain management while reducing side effects commonly associated with opioid analgesics (Gengo et al., 2003).

Acetylcholinesterase Inhibitors Thiazole-piperazines, a category that this compound could belong to, have been studied for their inhibitory activity on acetylcholinesterase (AChE), a key target in treating neurodegenerative diseases like Alzheimer's. This suggests its potential in the development of new treatments for such conditions (Yurttaş, Kaplancıklı, & Özkay, 2013).

Antimicrobial Properties Compounds structurally related to this compound, like 2-(4-allylpiperazin-1-yl)-1-(1-aryl-1H-tetrazol-5-yl) etalons, exhibit notable antimicrobial activities. This indicates a potential for developing new antimicrobial agents (Zaidi et al., 2021).